N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide

• IUPAC Name: N-[5-methoxy-1-[(4-methoxyphenyl)methyl]-2-oxo-3H-indol-3-yl]acetamide
• InChI: InChI=1S/C19H20N2O4/c1-12(22)20-18-16-10-15(25-3)8-9-17(16)21(19(18)23)11-13-4-6-14(24-2)7-5-13/h4-10,18H,11H2,1-3H3,(H,20,22)
• InChI Key: IRNQZMIZUQPMFX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C2=C(C=CC(=C2)OC)N(C1=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide, also known as 25I-NBOMe, is a synthetic psychedelic drug that belongs to the family of phenethylamines. It was first synthesized in 2003 by Ralf Heim at the Free University of Berlin. Since then, it has gained popularity among recreational drug users due to its potent psychedelic effects and easy availability. However, the drug has also attracted the attention of scientists due to its unique chemical structure and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide is not fully understood, but it is believed to involve the activation of serotonin receptors in the brain. Specifically, the drug has a high affinity for the 5-HT2A receptor, which is responsible for the psychedelic effects of many hallucinogens. When N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide binds to this receptor, it triggers a cascade of signaling pathways that result in altered perception, mood, and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide are similar to those of other hallucinogens. The drug can cause visual and auditory hallucinations, altered perception of time and space, and changes in mood and thought. It can also cause physical effects such as increased heart rate, blood pressure, and body temperature. In rare cases, the drug can cause seizures, coma, and death.

Advantages and Limitations for Lab Experiments

N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide has several advantages for lab experiments. It is a potent and selective agonist of the 5-HT2A receptor, which makes it a useful tool for studying the receptor's function. It is also relatively easy to synthesize, which allows for large-scale production. However, the drug has several limitations as well. It is highly potent and can cause serious adverse effects in humans, which limits its use in clinical trials. It is also illegal in many countries, which restricts its availability for research purposes.

Future Directions

There are several future directions for research on N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide. One area of interest is its potential therapeutic applications. The drug has been shown to have antidepressant and anxiolytic effects in animal studies, which suggests that it may have potential as a treatment for mood disorders. Another area of interest is its potential as a tool for studying the 5-HT2A receptor and its role in the brain. Further research is needed to fully understand the drug's mechanism of action and potential therapeutic applications.

Scientific Research Applications

N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide has been used in various scientific studies to understand its mechanism of action and potential therapeutic applications. For instance, a study conducted by Halberstadt et al. (2013) investigated the effects of N-[5-methoxy-1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-indol-3-yl]acetamide on serotonin receptors in rats. The study found that the drug had a high affinity for the 5-HT2A receptor, which is responsible for the psychedelic effects of many hallucinogens.